105816-04-4

Nateglinide

In Stock

• CAS RN:
• 105816-04-4

• Formula:
• C19H27NO3

• InChI:
• InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/t15?,16?,17-/m1/s1

• InChIKey:
• OELFLUMRDSZNSF-BRWVUGGUSA-N

• Nateglinide is a hypoglycemic agent. It induces insulin and somatostatin release from perfused rat pancreas when used at concentrations ranging from 0.03 to 3 μM. Nateglinide (3 µM) increases intracellular calcium levels in isolated rat pancreatic β cells, an effect that can be inhibited by the L-type calcium channel blocker nitrendipine. Nateglinide-induced secretion of insulin and somatostatin and calcium influx is also reversed by the potassium channel activator diazoxide. Oral administration of nateglinide (1.6 mg/kg) reduces blood glucose levels by 20% in fasted mice. It also decreases blood glucose levels in an oral glucose tolerance test in normal rats, genetically diabetic KK mice, and a rat model of diabetes induced by streptozotocin (STZ; ). Formulations containing nateglinide have been used in the treatment of type 2 diabetes.
  Nateglinide is a phenylalan...

2-{[4-(Methylethyl)cyclohexyl]carbonylamino}-3-phenylpropanoic acid

• CAS RN:
• 105816-04-4; 2439090-62-5

• Formula:
• C19H27NO3

• InChI:
• InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)

• InChIKey:
• OELFLUMRDSZNSF-UHFFFAOYSA-N

• 2-{[4-(Methylethyl)cyclohexyl]carbonylamino}-3-phenylpropanoic acid is a phenylalanine derivative.